N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C15H17N3O2/c1-10-4-5-11(2)13(8-10)16-14(19)9-18-15(20)7-6-12(3)17-18/h4-8H,9H2,1-3H3,(H,16,19)
• InChI Key: DCHFKHPKPNUIPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C(=O)C=CC(=N2)C
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide, also known as DMPO, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DMPO is a pyridazinone derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide involves the inhibition of various enzymes and signaling pathways. N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide also inhibits the activation of nuclear factor kappa B (NF-κB), a signaling pathway that is involved in inflammation and cancer. Additionally, N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide has been shown to induce the expression of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, which help to reduce oxidative stress.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor alpha (TNF-α), in animal models. N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide has also been shown to reduce oxidative stress by increasing the expression of antioxidant enzymes. Additionally, N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide also has some limitations, including its potential toxicity and the need for further research to determine its optimal dosage and administration.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide. One area of research is the development of N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide derivatives with improved pharmacological properties. Another area of research is the investigation of N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide in combination with other drugs for the treatment of various diseases. Additionally, further research is needed to determine the optimal dosage and administration of N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide for therapeutic use.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide has been studied in various animal models, including mice and rats, and has shown promising results in reducing inflammation and oxidative stress. N-(2,5-dimethylphenyl)-2-(3-methyl-6-oxo-1(6H)-pyridazinyl)acetamide has also been studied in cancer cell lines, and has shown potential in inhibiting tumor growth and inducing apoptosis.